Cas no 198783-53-8 (3-(3-Nitrophenyl)propanal)

3-(3-Nitrophenyl)propanal is an aromatic aldehyde derivative featuring a nitro-substituted phenyl ring attached to a propanal chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its nitro group enhances reactivity, making it valuable for further functionalization, such as reduction to amines or participation in condensation reactions. The aldehyde moiety offers versatility for nucleophilic additions or oxidation to carboxylic acids. The compound's well-defined structure and purity ensure consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to light and moisture.
3-(3-Nitrophenyl)propanal structure
3-(3-Nitrophenyl)propanal structure
Product Name:3-(3-Nitrophenyl)propanal
CAS No:198783-53-8
MF:C9H9NO3
MW:179.172662496567
CID:908577
PubChem ID:17895756
Update Time:2025-06-07

3-(3-Nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Nitrophenyl)propanal
    • 3-(3-nitro-phenyl)-propionaldehyde
    • AKOS006290310
    • BCP25955
    • 198783-53-8
    • 3-(3-nitrophenyl)-propionaldehyde
    • DTXSID70591511
    • DNLNGXWQNDCKFE-UHFFFAOYSA-N
    • SCHEMBL3217084
    • AB49240
    • EN300-1850047
    • G82747
    • Benzenepropanal, 3-nitro-
    • Inchi: 1S/C9H9NO3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5-7H,2,4H2
    • InChI Key: DNLNGXWQNDCKFE-UHFFFAOYSA-N
    • SMILES: O=CCCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.05827
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21

3-(3-Nitrophenyl)propanal Pricemore >>

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